Cas no 1807026-70-5 (Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate)

• Product Name: Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate
• CAS No: 1807026-70-5
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4795288
• Update Time: 2025-06-08

Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate

• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)8-6(4-12)2-3-7(5-13)9(8)11/h2-3H,4H2,1H3
• InChI Key： PBOMRVUGZPEBDZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(CCl)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate

Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate (CAS No. 1807026-70-5): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate (CAS No. 1807026-70-5) is a highly functionalized aromatic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its diverse structural features and potential applications. This compound, characterized by the presence of both bromo and chloromethyl substituents along with a cyano group, offers a unique platform for the synthesis of various bioactive molecules.

The structural motif of Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate is particularly valuable for constructing complex scaffolds that mimic natural products or pharmacophores. The bromo substituent at the 2-position provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. Meanwhile, the chloromethyl group at the 6-position serves as a nucleophilic center, allowing for reactions with nucleophiles like amines or thiols to form amides or thioamides, respectively.

The cyano group at the 3-position introduces a polar and electron-withdrawing nature to the benzene ring, which can influence the electronic properties and reactivity of the molecule. This feature makes it particularly useful in designing molecules with specific interactions with biological targets, such as enzymes or receptors. Additionally, the cyano group can be further transformed into other functional groups, such as carboxylic acids or amides, through hydrolysis or reduction reactions.

In recent years, Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate has been utilized in various synthetic strategies aimed at developing novel therapeutic agents. For instance, its incorporation into heterocyclic frameworks has led to the discovery of compounds with antimicrobial and anti-inflammatory properties. The compound's ability to undergo multiple rounds of functionalization allows chemists to fine-tune its structure for optimal biological activity.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactive sites on Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate, researchers have been able to develop potent inhibitors that target specific kinases. These inhibitors have shown promise in preclinical studies and are being explored further for their therapeutic potential.

The compound's utility extends beyond kinase inhibition. It has also been employed in the development of compounds targeting other biological pathways, including those involved in neurodegenerative diseases and metabolic disorders. The versatility of its functional groups allows for the creation of molecules with tailored properties, making it an indispensable tool in medicinal chemistry.

Advances in synthetic methodologies have further enhanced the applicability of Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient preparations of derivatives, facilitating high-throughput screening and drug discovery efforts. These innovations have not only accelerated the development process but also reduced costs associated with producing complex molecules.

The growing interest in green chemistry has also influenced how this compound is utilized. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. By optimizing reaction conditions and employing catalytic methods, scientists are able to produce derivatives of Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate in a more eco-friendly manner.

In conclusion, Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate (CAS No. 1807026-70-5) represents a powerful intermediate with broad applications in chemical biology and medicinal chemistry. Its unique structural features enable diverse functionalization strategies, making it an invaluable building block for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an even greater role in drug discovery and development.